3-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C23H24N4O3/c1-14-11-21(25-17-7-6-8-18(13-17)28-3)27-23(24-14)22(15(2)26-27)16-9-10-19(29-4)20(12-16)30-5/h6-13,25H,1-5H3
• InChI Key: FJANPTMLIPPULK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NC3=CC(=CC=C3)OC)C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol

Description

The compound “3-(3,4-dimethoxyphenyl)-N-(3-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine” is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential biological activities. The compound also contains methoxyphenyl groups, which are common in a variety of bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrazolo[1,5-a]pyrimidine core, with methoxyphenyl groups attached at the 3- and N-positions, and methyl groups at the 2,5-positions. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the methoxy groups could potentially increase its solubility in certain solvents.

Scientific Research Applications

Anti-Inflammatory Activity

• Findings : In vitro experiments demonstrated that DDP suppresses the generation of nitric oxide and pro-inflammatory cytokines in activated macrophages. .

Tyrosinase Inhibition

• .

Fragrance and Flavor Industry

• .

Mechanism of Action

Target of Action

The primary targets of this compound are the active pockets of ERK1 and ERK2 . These are important signaling molecules in cancer cell metastasis .

Mode of Action

The compound interacts with its targets by inhibiting their activity . This results in the suppression of the ERKs/RSK2 signaling pathway . The compound also inhibits NF-κB transactivation activity .

Biochemical Pathways

The affected pathways include the ERKs/RSK2 signaling pathway and the NF-κB pathway . Downstream effects include the inhibition of cell proliferation, transformation, and cancer cell metastasis .

Pharmacokinetics

It is known that the compound is soluble in chloroform This suggests that it may have good bioavailability

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of tumor necrosis factor-α (TNF-α) and prostaglandin E2 (PGE2) production . It also dramatically suppresses JB6 Cl41 cell migration enhanced by EGF treatment in a dose-dependent manner .

Action Environment

It is known that the compound should be stored under inert gas (nitrogen or argon) at 2–8 °c . This suggests that the compound may be sensitive to oxygen and temperature.

Future Directions

The potential applications of this compound would depend on its biological activity. Given the known activities of other pyrazolo[1,5-a]pyrimidines, it could be of interest in medicinal chemistry research.